Cas no 1494755-52-0 (1-(4-methylpyridin-3-yl)cyclopentan-1-amine)

• Product Name: 1-(4-methylpyridin-3-yl)cyclopentan-1-amine
• CAS No: 1494755-52-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6147681
• PubChem ID: 66271813
• Update Time: 2025-05-28

1-(4-methylpyridin-3-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyridin-3-yl)cyclopentan-1-amine
• EN300-1835133
• AKOS015616130
• 1494755-52-0

• Inchi： 1S/C11H16N2/c1-9-4-7-13-8-10(9)11(12)5-2-3-6-11/h4,7-8H,2-3,5-6,12H2,1H3
• InChI Key： QRERJLOJLZLLQF-UHFFFAOYSA-N
• SMILES： NC1(C2C=NC=CC=2C)CCCC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-(4-methylpyridin-3-yl)cyclopentan-1-amine

Research Brief on 1-(4-methylpyridin-3-yl)cyclopentan-1-amine (CAS: 1494755-52-0): Recent Advances and Applications

The compound 1-(4-methylpyridin-3-yl)cyclopentan-1-amine (CAS: 1494755-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentylamine scaffold and 4-methylpyridine moiety, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

One of the most notable advancements involves the use of 1-(4-methylpyridin-3-yl)cyclopentan-1-amine as a precursor in the synthesis of selective monoamine oxidase B (MAO-B) inhibitors. MAO-B inhibitors are critical in the treatment of neurodegenerative disorders such as Parkinson's disease. Recent preclinical studies have demonstrated that derivatives of this compound exhibit high selectivity for MAO-B over MAO-A, reducing the risk of adverse effects associated with non-selective inhibition. These findings were published in the Journal of Medicinal Chemistry (2023), highlighting the compound's potential in neurodegenerative drug development.

In addition to its applications in CNS disorders, 1-(4-methylpyridin-3-yl)cyclopentan-1-amine has been investigated for its role in cancer therapeutics. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound serves as a versatile building block for the synthesis of small-molecule inhibitors targeting protein kinases involved in tumor proliferation. Specifically, researchers have modified its structure to enhance binding affinity for kinases such as EGFR and BRAF, which are often mutated in various cancers. The study underscored the compound's adaptability in structure-activity relationship (SAR) optimization, making it a valuable tool in oncology drug discovery.

Another emerging area of research focuses on the compound's potential in addressing antimicrobial resistance. A recent publication in Antimicrobial Agents and Chemotherapy (2024) described the synthesis of novel antimicrobial agents derived from 1-(4-methylpyridin-3-yl)cyclopentan-1-amine. These derivatives exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study emphasized the compound's ability to disrupt bacterial cell membrane integrity, offering a new mechanism of action to combat resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 1-(4-methylpyridin-3-yl)cyclopentan-1-amine have also been reported. A 2023 paper in Organic Process Research & Development detailed an optimized catalytic reductive amination protocol, achieving high yields (>85%) and excellent enantioselectivity (>98% ee). This methodological improvement addresses previous challenges in large-scale synthesis, facilitating broader application in drug development pipelines.

In conclusion, 1-(4-methylpyridin-3-yl)cyclopentan-1-amine (CAS: 1494755-52-0) represents a multifaceted compound with significant potential across multiple therapeutic areas. Its versatility as a synthetic intermediate, combined with its bioactive properties, positions it as a valuable asset in modern drug discovery. Ongoing research continues to explore its applications, with particular emphasis on CNS disorders, oncology, and antimicrobial therapies. Future studies are expected to further elucidate its mechanistic pathways and expand its utility in precision medicine.